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Ajmalan
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Overview
Description
Ajmalan is an indole alkaloid fundamental parent and an indole alkaloid.
Scientific Research Applications
1. Biosynthesis and Structural Biology of Ajmalan
The biosynthesis of this compound, particularly in the genus Rauvolfia, has been extensively studied. A significant milestone was the heterologous expression of the strictosidine synthase cDNA in 1988, enabling the structural analysis of several enzymes involved in this compound biosynthesis. This research has expanded our understanding of enzyme mechanisms and substrate specificities, leading to applications in rational enzyme engineering and metabolic steering. The enzymes like strictosidine synthase and glucosidase are now used in generating novel scaffolds and libraries of sarpagan-ajmalan-type alkaloids through chemo-enzymatic approaches (Wu et al., 2016).
2. Ajmaline Biosynthesis and Enzyme Specificity
Research on Rauvolfia serpentina, specifically in the context of ajmaline biosynthesis, has unveiled detailed molecular and biochemical pathways. Two specific cDNAs identified from R. serpentina, which belong to a γ-tocopherol-like N-methyltransferase family, have shown to be involved in the N-methylation of ajmaline. The discovery of these enzymes' specificity for this compound-type molecules has contributed significantly to our understanding of the final steps in the ajmaline biosynthetic pathway and the formation of Nβ-methylajmaline (Cázares-Flores et al., 2016).
3. Ajmaline Group Alkaloid Structures
A significant area of research has been the chemistry and biosynthesis of the ajmaline group of alkaloids. Recent advancements have expanded the known ajmaline structures, with a current count of 77, along with seven bisindole alkaloids containing at least one this compound unit. This research has enhanced the understanding of the polycyclic this compound ring system, crucial for the study of ajmaline alkaloids in the Apocynaceae plant family (Lounasmaa & Hanhinen, 2001).
Properties
Molecular Formula |
C20H26N2 |
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Molecular Weight |
294.4 g/mol |
IUPAC Name |
(1S,9R,10S,12S,13S,16S)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene |
InChI |
InChI=1S/C20H26N2/c1-3-12-11-22-17-8-13(12)14-9-20(10-18(14)22)15-6-4-5-7-16(15)21(2)19(17)20/h4-7,12-14,17-19H,3,8-11H2,1-2H3/t12-,13+,14?,17+,18+,19+,20+/m1/s1 |
InChI Key |
AJONLKUQHMDAFG-PAPVJSBLSA-N |
Isomeric SMILES |
CC[C@@H]1CN2[C@H]3C[C@@H]1C4[C@@H]2C[C@]5(C4)[C@H]3N(C6=CC=CC=C56)C |
SMILES |
CCC1CN2C3CC1C4C2CC5(C4)C3N(C6=CC=CC=C56)C |
Canonical SMILES |
CCC1CN2C3CC1C4C2CC5(C4)C3N(C6=CC=CC=C56)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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